2-{1-[3-(trifluoromethyl)benzenesulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine

• IUPAC Name: 5-pyridin-2-yl-1-[3-(trifluoromethyl)phenyl]sulfonyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C18H18F3N3O2S/c19-18(20,21)14-4-3-5-15(10-14)27(25,26)24-9-7-13-11-23(12-16(13)24)17-6-1-2-8-22-17/h1-6,8,10,13,16H,7,9,11-12H2
• InChI Key: MTUXAYDAOSYNCY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=CC=CC=N3)S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C18H18F3N3O2S
• Molecular Weight: 397.4 g/mol

Description

The compound appears to contain a pyridine ring, a pyrrolo[2,3-c]pyrrole ring, and a benzenesulfonyl group with a trifluoromethyl substituent. Pyridine is a basic heterocyclic organic compound similar to benzene, and pyrrolo[2,3-c]pyrrole is a bicyclic structure. The trifluoromethyl group is a common motif in medicinal chemistry due to its ability to modulate the physical properties of compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrolo[2,3-c]pyrrole ring and the introduction of the trifluoromethyl benzenesulfonyl group. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine, pyrrolo[2,3-c]pyrrole, and trifluoromethyl benzenesulfonyl groups. These groups could potentially engage in various types of interactions, including pi stacking, hydrogen bonding, and dipole-dipole interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-deficient nature of the pyridine ring and the electron-withdrawing effect of the trifluoromethyl group. The benzenesulfonyl group could potentially act as a leaving group in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, potentially affecting its solubility and permeability.

Future Directions

The study of new compounds like this one is crucial for the development of new drugs and materials. Future research could focus on synthesizing this compound, studying its properties, and evaluating its biological activity.